Cas no 88568-70-1 (Carbamothioic acid, methyl-, O-propyl ester)

• Product Name: Carbamothioic acid, methyl-, O-propyl ester
• CAS No: 88568-70-1
• MF: C₅H₁₁NOS
• MW: 133.211940050125
• CID: 628526
• PubChem ID: 5365293
• Update Time: 2025-04-19

Carbamothioic acid, methyl-, O-propyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamothioic acid, methyl-, O-propyl ester
• O-propyl N-methylcarbamothioate
• DTXSID10418617
• Methylcarbamothioic acid, O-propyl ester
• 88568-70-1
• o-Propyl methylthiocarbamate #
• O-Propyl methylcarbamothioate
• SCHEMBL16409261
• MEYPXIMYCKNUOB-UHFFFAOYSA-N

• Inchi： 1S/C5H11NOS/c1-3-4-7-5(8)6-2/h3-4H2,1-2H3,(H,6,8)
• InChI Key： MEYPXIMYCKNUOB-UHFFFAOYSA-N
• SMILES： S=C(NC)OCCC

Computed Properties

• Exact Mass: 133.05613515g/mol
• Monoisotopic Mass: 133.05613515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 74.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 53.4Ų